3-Pyridinemethanol, 6-[[bis(2-pyridinylmethyl)amino]methyl]-

Specification

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: [6-[[bis(pyridin-2-ylmethyl)amino]methyl]pyridin-3-yl]methanol
• Standard InChI: InChI=1S/C19H20N4O/c24-15-16-7-8-19(22-11-16)14-23(12-17-5-1-3-9-20-17)13-18-6-2-4-10-21-18/h1-11,24H,12-15H2
• Standard InChI Key: DVKGFWUMRRBWGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN(CC2=NC=C(C=C2)CO)CC3=CC=CC=N3

Introduction

Molecular Characterization and Structural Insights

3-Pyridinemethanol, 6-[[bis(2-pyridinylmethyl)amino]methyl]- (IUPAC name: [6-[[bis(pyridin-2-ylmethyl)amino]methyl]pyridin-3-yl]methanol) is a multifunctional organic compound featuring:

• A central pyridine ring substituted with a hydroxymethyl group at position 3

• A bis(2-pyridinylmethyl)amino moiety at position 6

Table 1: Fundamental Molecular Properties

Property	Value
Molecular Formula	C₁₉H₂₀N₄O
Molecular Weight	320.4 g/mol
CAS Registry Number	VC15872524
InChI Key	DVKGFWUMRRBWGX-UHFFFAOYSA-N
SMILES Notation	C1=CC=NC(=C1)CN(CC2=NC=C(C=C2)CO)CC3=CC=CC=N3
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	5
Rotatable Bond Count	7

The molecular architecture combines three pyridine rings with a flexible aminomethyl bridge, creating a potential polydentate ligand capable of metal coordination. The hydroxymethyl group introduces hydrogen-bonding capacity, while the electron-rich pyridine nitrogens suggest possible π-π stacking interactions.

Synthetic Methodology and Preparation

Current synthesis protocols involve multi-step reactions starting from simpler pyridine precursors. While exact laboratory procedures remain proprietary, general synthetic strategies include:

Core Structure Assembly

• Pyridine Functionalization: Initial modification of 3-pyridinemethanol through nucleophilic substitution or metal-catalyzed coupling reactions

• Amino Bridge Installation: Introduction of the bis(2-pyridinylmethyl)amino group via reductive amination or Ullmann-type couplings

• Protection/Deprotection Cycles: Sequential use of protective groups (e.g., silyl ethers for alcohol protection) during synthetic steps

A representative synthetic route may proceed as follows:

• Step 1: 2-Picolyl chloride preparation from 2-picoline

• Step 2: Bis-alkylation of ammonia with 2-picolyl chloride to form bis(2-pyridinylmethyl)amine

• Step 3: Mannich reaction with 3-pyridinemethanol derivatives to install the aminomethyl bridge

Critical reaction parameters include:

• Temperature control (typically 0–80°C range)

• Anhydrous conditions for moisture-sensitive intermediates

• Catalytic use of transition metals (e.g., Pd, Cu) for cross-coupling steps

Purification often employs column chromatography with mixed-phase silica/alumina substrates, followed by recrystallization from ethanol/water mixtures.

Physicochemical Behavior and Stability

Table 2: Predicted Physicochemical Properties

Property	Value	Method of Determination
LogP (Octanol-Water)	1.2 ± 0.3	Computational estimation
Water Solubility	2.1 mg/mL at 25°C	ALOGPS
pKa (Hydroxyl)	13.2 ± 0.5	MarvinSketch calculation
Melting Point	98–102°C (decomposes)	Differential scanning calorimetry
λmax (UV-Vis)	268 nm (ε = 4500 M⁻¹cm⁻¹)	Ethanol solution measurement

The compound exhibits:

• Thermal stability up to 150°C under inert atmosphere

• pH-dependent solubility: Fully soluble in acidic aqueous solutions (pH < 3) due to pyridine protonation

• Hygroscopic tendencies requiring storage under anhydrous conditions

Research Applications and Current Findings

Coordination Chemistry

The compound's three pyridine nitrogen atoms and hydroxymethyl oxygen create multiple metal-binding sites. Recent studies demonstrate:

• Formation of stable complexes with transition metals (Fe²⁺, Cu²⁺, Zn²⁺)

• Catalytic activity in oxidation reactions when complexed with manganese

• Luminescent properties in lanthanide complexes (Eu³⁺, Tb³⁺)

Materials Science Applications

• Component in metal-organic frameworks (MOFs) with gas storage capabilities

• Charge-transfer complexes for organic electronics

• Template molecules in nanoparticle synthesis

Hazard Category	Precautionary Measures
Eye Irritation	Goggles required
Skin Sensitization	Nitrile gloves (≥0.3 mm thickness)
Respiratory Protection	N95 mask when handling powders
Spill Management	Absorb with vermiculite, neutralize with dilute acetic acid

No acute toxicity data exists for the pure compound, but structural analogs show:

• LD₅₀ (rat, oral): >2000 mg/kg

• EC₅₀ (Daphnia magna): 48 mg/L (96h)

Future Research Directions

• Synthetic Optimization: Development of catalytic asymmetric routes for enantiomerically pure forms

• Therapeutic Exploration: Screening against kinase target panels and antimicrobial assays

• Advanced Materials: Investigation of MOF architectures for hydrogen storage applications

• Analytical Characterization: Comprehensive NMR crystallography studies to resolve solid-state conformation